(1R)-2-bromo-1-(3-methoxyphenyl)ethanol

• Molecular Formula: C9H11BrO2
• Molecular Weight: 231.09 g/mol
• IUPAC Name: (1R)-2-bromo-1-(3-methoxyphenyl)ethanol
• InChI: InChI=1S/C9H11BrO2/c1-12-8-4-2-3-7(5-8)9(11)6-10/h2-5,9,11H,6H2,1H3/t9-/m0/s1
• InChI Key: MHSXJMCQZFZDPK-VIFPVBQESA-N
• Isomeric SMILES: COC1=CC=CC(=C1)[C@H](CBr)O
• Canonical SMILES: COC1=CC=CC(=C1)C(CBr)O

Description

(1R)-2-bromo-1-(3-methoxyphenyl)ethanol is a chiral compound with a bromine atom and a methoxyphenyl group attached to an ethanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-2-bromo-1-(3-methoxyphenyl)ethanol typically involves the bromination of 1-(3-methoxyphenyl)ethanol. One common method is to react 1-(3-methoxyphenyl)ethanol with a brominating agent such as phosphorus tribromide (PBr3) or hydrobromic acid (HBr) in the presence of a solvent like dichloromethane. The reaction is usually carried out at low temperatures to control the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated systems and precise control of reaction parameters can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

(1R)-2-bromo-1-(3-methoxyphenyl)ethanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The bromine atom can be reduced to form the corresponding alcohol.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like pyridinium chlorochromate (PCC) or potassium permanganate (KMnO4) can be used.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophiles such as sodium azide (NaN3) or potassium thiocyanate (KSCN) can be used under appropriate conditions.

Major Products

Oxidation: Formation of 2-bromo-1-(3-methoxyphenyl)ethanone.

Reduction: Formation of 1-(3-methoxyphenyl)ethanol.

Substitution: Formation of 2-azido-1-(3-methoxyphenyl)ethanol or 2-thiocyanato-1-(3-methoxyphenyl)ethanol.

Scientific Research Applications

(1R)-2-bromo-1-(3-methoxyphenyl)ethanol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of (1R)-2-bromo-1-(3-methoxyphenyl)ethanol involves its interaction with specific molecular targets. The bromine atom and the methoxyphenyl group play crucial roles in its reactivity and binding affinity. The compound may interact with enzymes or receptors, leading to modulation of biological pathways and exerting its effects.

Comparison with Similar Compounds

Similar Compounds

• (1R)-2-bromo-1-(4-methoxyphenyl)ethanol
• (1R)-2-bromo-1-(2-methoxyphenyl)ethanol
• (1R)-2-chloro-1-(3-methoxyphenyl)ethanol

Uniqueness

(1R)-2-bromo-1-(3-methoxyphenyl)ethanol is unique due to the specific positioning of the bromine atom and the methoxy group on the phenyl ring. This configuration can influence its reactivity and interactions with other molecules, making it distinct from its analogs.